Cas no 2242426-49-7 (2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid)

2-(tert-Butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid is a versatile Boc-protected amino acid derivative featuring a trifluoromethyl and two methyl groups at the β-position. The tert-butoxycarbonyl (Boc) group provides excellent protection for the amine functionality, enabling selective deprotection under mild acidic conditions. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it valuable in medicinal chemistry and peptide synthesis. The steric hindrance from the dimethyl substitution at the β-carbon contributes to conformational rigidity, which can be exploited in structure-activity relationship studies. This compound serves as a key intermediate for the synthesis of fluorinated peptides and bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Its unique structural features combine the advantages of fluorine incorporation with the flexibility of Boc-protected intermediates.

2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid structure

2242426-49-7 structure

Product Name:2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid

CAS No:2242426-49-7

MF:C₁₁H₁₈F₃NO₄

MW:285.260134220123

CID:4770837

Update Time:2026-02-26

2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid Chemical and Physical Properties

Names and Identifiers

- 4,4,4-Trifluoro-3,3-dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
- 2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid
- Inchi： 1S/C11H18F3NO4/c1-9(2,3)19-8(18)15-6(7(16)17)10(4,5)11(12,13)14/h6H,1-5H3,(H,15,18)(H,16,17)
- InChI Key： TYQRGOIPUSJXNX-UHFFFAOYSA-N
- SMILES： FC(C(C)(C)C(C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

Exact Mass: 285.11879254 g/mol
Monoisotopic Mass: 285.11879254 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 285.26
XLogP3: 2.9
Topological Polar Surface Area: 75.6

2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4663-100 MG	2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid	2242426-49-7	95%	100MG	¥ 3,069.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4663-250 MG	2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid	2242426-49-7	95%	250MG	¥ 4,606.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4663-500 MG	2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid	2242426-49-7	95%	500MG	¥ 6,144.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4663-1 G	2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid	2242426-49-7	95%	1g	¥ 7,682.00	2021-05-07
Chemenu	CM388758-100mg	2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid	2242426-49-7	95%+	100mg	$458	2024-07-28
Chemenu	CM388758-250mg	2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid	2242426-49-7	95%+	250mg	$688	2024-07-28
Chemenu	CM388758-500mg	2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid	2242426-49-7	95%+	500mg	$917	2024-07-28
Chemenu	CM388758-1g	2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid	2242426-49-7	95%+	1g	$1147	2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4663-100MG	2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid	2242426-49-7	95%	100MG	￥ 1,920.00	2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4663-250MG	2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid	2242426-49-7	95%	250MG	￥ 3,075.00	2023-03-06